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Compound of Interest

Compound Name: 4-Dodecanol

Cat. No.: B156585 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemicals are paramount. This guide provides essential, immediate safety and

logistical information for 4-Dodecanol (also known as 1-Dodecanol or Lauryl alcohol), including

operational and disposal plans.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Dodecanol poses several hazards that necessitate the use of appropriate personal

protective equipment. The primary risks include serious eye irritation and high toxicity to

aquatic ecosystems.[1] It may also cause skin and respiratory irritation.[2][3]

Summary of Hazards:

H319: Causes serious eye irritation.[1]

H410: Very toxic to aquatic life with long-lasting effects.[1]

May cause skin irritation.[2][3]

May cause respiratory irritation, particularly if dust is generated.[2]

The following table summarizes the recommended PPE for handling 4-Dodecanol.
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PPE Category Equipment Specification Standard/Regulation

Eye & Face Protection
Chemical safety goggles or a

full-face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

[5][6]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, Butyl).

[4][7]

Follow manufacturer's

specifications for chemical

compatibility.

Body Protection

Laboratory coat or chemical-

resistant coveralls to prevent

skin exposure.[4]

N/A

Respiratory Protection

NIOSH/MSHA approved

respirator with a dust cartridge.

Required when engineering

controls are insufficient or

during spill cleanup to avoid

dust inhalation.[4]

N/A

Operational Plan: Safe Handling of 4-Dodecanol
Adherence to a standardized operational plan is crucial to minimize exposure risks and prevent

accidents.

Preparation and Engineering Controls
Ventilation: Always handle 4-Dodecanol in a well-ventilated area. A chemical fume hood or a

local exhaust ventilation system is highly recommended to control vapors and prevent dust

dispersion.[4]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[4][5]

Material Review: Before beginning any work, thoroughly review the Safety Data Sheet (SDS)

for 4-Dodecanol.[4]
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Handling Procedure
Avoid Dust and Aerosol Formation: Handle the compound carefully to avoid generating dust.

[2]

Personal Contact: Avoid all direct contact with the skin, eyes, and clothing.[6][8] Do not eat,

drink, or smoke in areas where 4-Dodecanol is handled.[9]

Grounding: For processes that may generate static electricity, ensure proper grounding to

prevent ignition.[9]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before

breaks, and at the end of the workday.[4] Contaminated clothing should be removed

immediately and laundered before reuse.[4]

Disposal Plan: Managing 4-Dodecanol Waste
Proper disposal of 4-Dodecanol is critical to prevent environmental contamination, given its

high aquatic toxicity.[2]

Waste Collection and Storage
Hazardous Waste: 4-Dodecanol must be treated as hazardous waste.[10]

Containment: Collect waste in its original container or a compatible, clearly labeled, and

tightly closed container to prevent leaks or spills.[10]

No Mixing: Do not mix 4-Dodecanol waste with other chemicals to avoid potentially

dangerous reactions.

Spill Management
Minor Spills: Restrict access to the area. Wearing full PPE, clean up spills immediately,

avoiding dust generation.[4] Collect the spilled material using an inert absorbent and place it

in a suitable container for disposal.[11]

Major Spills: Evacuate the area and alert emergency responders.[8] Prevent the spill from

entering drains or waterways.[10]
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Final Disposal
Licensed Disposal Service: Dispose of 4-Dodecanol waste through a licensed professional

waste disposal service.[2]

Regulatory Compliance: Ensure that disposal methods comply with all federal, state, and

local environmental regulations.[2] Chemical waste generators are responsible for the

correct classification and disposal of hazardous waste.[6]

Quantitative Data Summary
The following table provides key quantitative data for 4-Dodecanol.

Property Value Source

Molecular Formula C₁₂H₂₆O

Molecular Weight 186.33 g/mol

Appearance Colorless solid [1]

Melting Point 24 °C (75 °F; 297 K) [1]

Boiling Point 259 °C (498 °F; 532 K) [1]

Flash Point 127 °C (261 °F; 400 K) [1]

Solubility in water 0.004 g/L [1]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of 4-
Dodecanol.
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Caption: Workflow for Safe Handling and Disposal of 4-Dodecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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